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Compound of Interest

Compound Name: Isobutyltriethoxysilane

Cat. No.: B103999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isobutyltriethoxysilane (IBTEO) is an organosilane compound with growing significance

across various scientific and industrial domains. Its unique molecular structure, featuring a

hydrolyzable triethoxysilyl group and a stable isobutyl group, allows it to act as a versatile

coupling agent and surface modifier. This guide provides a comprehensive overview of the core

properties, synthesis, and key applications of isobutyltriethoxysilane, with a focus on its role

in surface modification and material science. While its primary applications are in materials

science, its biocompatibility and ability to modify surfaces at the nanoscale are of increasing

interest to the drug development community for applications such as surface functionalization

of drug carriers and biomedical devices.

Core Properties of Isobutyltriethoxysilane
The physical and chemical properties of isobutyltriethoxysilane are summarized in the tables

below.

Chemical and Physical Properties
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Property Value

Molecular Formula C10H24O3Si

Molecular Weight 220.38 g/mol

Appearance Colorless, clear liquid

Density 0.88 g/mL at 25 °C

Boiling Point 190-191 °C

Flash Point 63 °C

Refractive Index n20/D 1.409

Solubility Insoluble in water; soluble in organic solvents

Identification and Safety Information
Identifier Value

CAS Number 17980-47-1

IUPAC Name Triethoxy(2-methylpropyl)silane

Synonyms IBTEO, Triethoxyisobutylsilane

Hazard Class Irritant

Hazard Statements
H315 (Causes skin irritation), H319 (Causes

serious eye irritation)

Precautionary Statements P264, P280, P302+P352, P305+P351+P338

Chemical Reactivity and Mechanism of Action
The utility of isobutyltriethoxysilane as a surface modifier stems from the reactivity of its

triethoxysilyl group. In the presence of water, this group undergoes hydrolysis to form reactive

silanol (Si-OH) groups and ethanol as a byproduct. These silanol groups can then condense

with hydroxyl groups present on the surface of various substrates (e.g., glass, metal oxides,

concrete) to form stable covalent Si-O-Substrate bonds. Furthermore, the silanol groups can
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also undergo self-condensation to form a cross-linked polysiloxane network, creating a durable

hydrophobic layer.[1]

The isobutyl group, being a short and branched alkyl chain, imparts a non-polar character to

the modified surface, resulting in significant hydrophobicity. This water-repellent property is

central to many of its applications.

Hydrolysis
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(i-Bu)Si(OEt)3
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Figure 1: Hydrolysis and condensation of isobutyltriethoxysilane.

Synthesis of Isobutyltriethoxysilane
Isobutyltriethoxysilane can be synthesized through various methods, with the Grignard-like

reaction being a common laboratory-scale approach.

Experimental Protocol: Synthesis via a Grignard-like
Reaction
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This protocol describes the synthesis of isobutyltriethoxysilane from isobutyl bromide and

tetraethoxysilane (TEOS) using magnesium.

Materials:

Magnesium turnings

Iodine crystal (as initiator)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Isobutyl bromide

Tetraethoxysilane (TEOS)

Anhydrous toluene (for purification)

Standard reflux and distillation glassware

Nitrogen or Argon atmosphere setup

Procedure:

Grignard Reagent Preparation:

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,

and nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine.

Add a small amount of a solution of isobutyl bromide in anhydrous diethyl ether or THF to

initiate the reaction.

Once the reaction starts (indicated by bubble formation and disappearance of the iodine

color), add the remaining isobutyl bromide solution dropwise at a rate that maintains a

gentle reflux.
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After the addition is complete, continue to reflux for an additional 30-60 minutes to ensure

complete reaction.

Reaction with TEOS:

Cool the Grignard reagent to 0 °C in an ice bath.

Slowly add a solution of tetraethoxysilane in anhydrous diethyl ether or THF to the

Grignard reagent with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 2-3 hours.

Work-up and Purification:

Cool the reaction mixture and quench by carefully adding a saturated aqueous solution of

ammonium chloride.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the solution and remove the solvent by rotary evaporation.

Purify the crude product by fractional distillation under reduced pressure to obtain pure

isobutyltriethoxysilane.

Key Applications and Experimental Protocols
The primary application of isobutyltriethoxysilane is as a surface modifying agent to impart

hydrophobicity.

Hydrophobic Coating of Glass Surfaces
Isobutyltriethoxysilane can be used to create a water-repellent monolayer on glass surfaces.

Experimental Protocol: Dip-Coating of Glass Slides

Materials:
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Glass slides

Isobutyltriethoxysilane

Ethanol

Deionized water

Acetone

Beakers

Ultrasonic bath

Oven

Procedure:

Substrate Cleaning:

Clean the glass slides by sonicating in acetone for 15 minutes, followed by rinsing with

deionized water.

Further, sonicate the slides in a 1:1 (v/v) mixture of ethanol and deionized water for 15

minutes.

Dry the slides in an oven at 110 °C for 1 hour and then cool to room temperature.

Preparation of Coating Solution:

Prepare a 1% (v/v) solution of isobutyltriethoxysilane in a 95:5 (v/v) mixture of ethanol

and deionized water.

Stir the solution for at least 1 hour to allow for partial hydrolysis of the silane.

Coating Application:

Immerse the cleaned and dried glass slides in the coating solution for 2 minutes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b103999?utm_src=pdf-body
https://www.benchchem.com/product/b103999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Withdraw the slides at a slow, constant rate.

Allow the slides to air dry for 10 minutes.

Curing:

Cure the coated slides in an oven at 110 °C for 30 minutes to promote the condensation

reaction and the formation of a stable coating.

Expected Results:

The treated glass slides should exhibit significant hydrophobicity, with a water contact angle

typically in the range of 90-100°.[2]

Concrete and Masonry Protection
Isobutyltriethoxysilane is used as a penetrating sealer for concrete and other cementitious

materials to protect them from water ingress and chloride ion penetration, thereby enhancing

their durability.[3]

Experimental Protocol: Application as a Concrete Water Repellent

Materials:

Concrete specimens

Isobutyltriethoxysilane

Brush or roller

Airless sprayer (for larger areas)

Procedure:

Surface Preparation:

The concrete surface must be clean, dry, and free of dust, dirt, oil, and any previous

coatings.
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New concrete should be allowed to cure for at least 28 days.

Application:

Apply isobutyltriethoxysilane liberally to the concrete surface using a brush, roller, or

low-pressure airless sprayer.

Apply a second coat "wet-on-wet" within 10-15 minutes of the first coat to ensure complete

saturation of the surface.

The typical application rate is 1-2 m²/L, depending on the porosity of the concrete.

Curing:

Allow the treated surface to cure for at least 24 hours before exposure to water. The

hydrophobic effect will continue to develop over several days as the silane reacts with

moisture in the concrete and the atmosphere.

Expected Results:

The treated concrete will exhibit a significant reduction in water absorption. Water will bead up

on the surface rather than being absorbed. This treatment can significantly reduce chloride ion

ingress, a major cause of reinforcing steel corrosion.[3]

Use in Composite Materials
As a coupling agent, isobutyltriethoxysilane can improve the adhesion between inorganic

fillers (e.g., silica, glass fibers) and organic polymer matrices. This leads to enhanced

mechanical properties of the resulting composite material, such as increased tensile strength

and modulus. While specific data for IBTEO is limited, the general principle involves treating

the filler with the silane prior to its incorporation into the polymer resin. The triethoxysilyl group

reacts with the filler surface, and the isobutyl group improves compatibility with the polymer

matrix.

Conclusion
Isobutyltriethoxysilane is a valuable organosilane with a well-defined mechanism of action

based on hydrolysis and condensation chemistry. Its ability to form robust, hydrophobic
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surfaces makes it highly effective for protecting a variety of materials from water damage. The

experimental protocols provided in this guide offer a starting point for researchers and

scientists to explore the synthesis and application of this versatile compound. For drug

development professionals, the principles of surface modification demonstrated here can be

adapted for the functionalization of nanoparticles, implants, and other biomedical materials

where controlled surface properties are critical. Further research into its biocompatibility and

interactions with biological systems will be crucial for expanding its role in the pharmaceutical

and biomedical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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